Antifungal Potency vs. Ricinoleic Acid
In direct comparative assays against filamentous fungi, 10-Hydroxy-11(E)-octadecenoic acid, produced by Lactobacillus hammesii, exhibited significantly greater potency than the structurally similar ricinoleic acid (12-hydroxy-9-octadecenoic acid). The Minimum Inhibitory Concentration (MIC) of the 10-HOEA-containing monohydroxy C18:1 fraction was substantially lower, demonstrating a more favorable antifungal profile [1].
| Evidence Dimension | Antifungal Activity (MIC) |
|---|---|
| Target Compound Data | 0.1 to 0.7 g/L |
| Comparator Or Baseline | Ricinoleic acid (12-hydroxy-9-octadecenoic acid): 2.4 g/L |
| Quantified Difference | 10-HOEA fraction MIC is 3.4 to 24 times lower (more potent) than ricinoleic acid. |
| Conditions | In vitro antifungal assay; monohydroxy C18:1 fraction from Lactobacillus hammesii. |
Why This Matters
A lower MIC translates to a lower effective concentration required for antifungal applications, which is a critical factor for cost-effectiveness and formulation efficiency in industrial use cases like food preservation [1].
- [1] Black, B. A., Zannini, E., Curtis, J. M., & Gänzle, M. G. (2013). Antifungal hydroxy fatty acids produced during sourdough fermentation: microbial and enzymatic pathways, and antifungal activity in bread. Applied and environmental microbiology, 79(6), 1866-1873. View Source
